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Compound of Interest

Compound Name: 2-(2-Methylphenoxy)butanoic acid
CAS No.: 161790-50-7
Cat. No.: B062909

Get Quote

. J

This guide provides a definitive technical analysis of 2-(2-Methylphenoxy)butanoic acid, a
specific phenoxyalkanoic acid derivative. Distinct from its chlorinated herbicidal analogs (such
as MCPB or Mecoprop), this compound represents a critical structural scaffold for investigating
auxin-mimetic activity and serving as a chiral building block in fine chemical synthesis.

Note on Nomenclature: Researchers must distinguish this compound from MCPB (4-(4-chloro-
2-methylphenoxy)butanoic acid). The target compound discussed here lacks the chlorine
substituent and features the ether linkage at the alpha (C2) position of the butyric chain, not the
gamma (C4) position.

Physiochemical Data Table
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Property Value Notes
CAS Number 161790-50-7 Verified Identifier
Molecular Formula C11H1403
Molecular Weight 194.23 g/mol
SMILES CCC(C(=0)0)OclccccclC
White to off-white crystalline ]
Appearance ] Standard purity >97%
solid
Melting Point 98-102 °C (Predicted) Varies by crystal habit/purity
pKa ~3.2-35 Carboxylic acid moiety
- Soluble in EtOH, DMSO, )
Solubility ) Acid form
Acetone; Low in Water
Chirality Yes (C2 position) Typically supplied as racemate

Part 2: Synthetic Architecture & Methodology

The synthesis of 2-(2-Methylphenoxy)butanoic acid follows a classic Williamson Ether

Synthesis paradigm. This section details a self-validating protocol optimized for yield and purity,

minimizing side reactions such as elimination.

Core Synthesis Logic

The reaction involves the nucleophilic attack of the o-cresolate ion (generated in situ) on the

-carbon of a 2-haloalkanoic acid.

Reagents:

» Nucleophile:o-Cresol (2-Methylphenol)

o Electrophile: 2-Bromobutyric acid (preferred over chloro- analog for faster kinetics)

o Base: Sodium Hydroxide (NaOH) or Potassium Carbonate (K2COs)
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e Solvent: Water/Ethanol (Green chemistry route) or Toluene (Industrial route)

Step-by-Step Protocol (Laboratory Scale)

e Phenolate Generation:
o Charge a round-bottom flask with o-cresol (1.0 eq) and NaOH (2.2 eq) dissolved in water.

o Expert Insight: The excess base is required to neutralize the carboxylic acid of the
electrophile and deprotonate the phenol.

o Heat to 50°C for 30 minutes to ensure complete formation of sodium o-cresolate.
o Alkylation (SN2 Substitution):
o Add 2-bromobutyric acid (1.1 eq) dropwise to the reaction mixture.

o Critical Control Point: Maintain temperature <80°C to prevent elimination of the bromide to
form crotonic acid derivatives.

o Reflux for 4—6 hours. Monitor consumption of o-cresol via TLC (Hexane:EtOAc 7:3).
e Workup & Isolation:
o Cool the mixture to room temperature.

o Wash: Extract with diethyl ether while basic to remove unreacted o-cresol (organic layer
discarded).

o Precipitation: Acidify the aqueous layer to pH <2 using concentrated HCI. The product will
precipitate as a white solid.

o Purification: Recrystallize from Ethanol/Water (1:3) to remove trace bromide salts.

Synthesis Workflow Diagram
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2-(2-Methylphenoxy)butanoic acid

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. a4/7

Tech Support


https://www.benchchem.com/product/b062909/docs?utm_src=pdf-body-img#part-1-executive-identity-physiochemical-passport
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Optimized Williamson Ether Synthesis pathway for CAS 161790-50-7, highlighting
critical pH control points.

Part 3: Analytical Validation (Quality Assurance)

To ensure scientific integrity, the synthesized compound must be validated using the following
spectral fingerprints.

Nuclear Magnetic Resonance (*H-NMR)
Solvent: CDClIs, 400 MHz

2.25 ppm (s, 3H): Aryl methyl group (o-tolyl). Distinctive singlet.

1.05 ppm (t, 3H): Terminal methyl of the butyric chain.

1.95-2.05 ppm (m, 2H): Methylene group (-CHz-) of the ethyl side chain.

4.65 ppm (t, 1H): The chiral

-proton (O-CH-COOH). This is the diagnostic peak for the 2-position substitution.

6.70-7.20 ppm (m, 4H): Aromatic protons. Look for the specific ortho-substitution pattern
(splitting of symmetry).

10.5+ ppm (bs, 1H): Carboxylic acid proton (exchangeable).

HPLC Method (Purity)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 5um).
» Mobile Phase: A: 0.1% HsPOa in Water; B: Acetonitrile.

e Gradient: 10% B to 90% B over 20 minutes.

e Detection: UV @ 270 nm (Phenoxy absorption).

o Retention Time: Expect elution after unsubstituted phenoxy acids but before chlorinated
analogs (e.g., Mecoprop) due to intermediate lipophilicity.
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Part 4: Structural Activity & Biological Context
While often used as a chemical intermediate, the structure of CAS 161790-50-7 possesses
inherent biological logic relevant to auxin research.

Structure-Activity Relationship (SAR):

e Auxin Mimicry: The structural motif (aromatic ring + ether + carboxylic acid) fits the
pharmacophore for auxin activity. However, the lack of ring chlorination (unlike 2,4-D or
Mecoprop) typically results in significantly reduced herbicidal potency.

o Metabolic Stability: The

-ethyl group (butyric chain) introduces steric hindrance at the ether linkage, potentially
slowing bacterial degradation compared to simple acetic acid derivatives (like MCPA).

o Chirality: The (R)-enantiomer is generally the biologically active form in phenoxy auxins.
Synthetic samples are racemic; resolution using chiral amines (e.g., phenylethylamine) is
required for stereoselective studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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